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Compound of Interest

Compound Name: AR Degrader-1

Cat. No.: B15621550

Get Quote

Technical Support Center: AR Degrader-1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing AR Degrader-1 (also known as Compound ML 2-9), a

molecular glue degrader of the Androgen Receptor (AR).

Frequently Asked Questions (FAQs)
Q1: What is AR Degrader-1 and what is its mechanism of action?

A1: AR Degrader-1 (Compound ML 2-9) is a monovalent molecular glue that induces the

degradation of the Androgen Receptor (AR).[1][2][3][4][5] It functions by promoting the

interaction between AR and the DCAF16 E3 ubiquitin ligase, a component of the Cullin-RING

E3 ligase (CRL4) complex. This induced proximity leads to the ubiquitination of AR, marking it

for subsequent degradation by the proteasome.

Q2: In which cell lines has AR Degrader-1 been shown to be effective?

A2: AR Degrader-1 has been shown to degrade AR in LNCaP prostate cancer cells without

significant cytotoxicity.[2][3][4]

Q3: What are the key parameters to measure the effectiveness of AR Degrader-1?
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A3: The primary parameters to quantify the efficacy of a protein degrader are:

DC50: The concentration of the degrader that results in 50% degradation of the target

protein.

Dmax: The maximum percentage of protein degradation achievable with the degrader.

Time-course of degradation: The rate at which the target protein is degraded over time.

Q4: How does a molecular glue degrader like AR Degrader-1 differ from a PROTAC?

A4: While both molecular glues and PROTACs induce targeted protein degradation, they differ

in their structure and mechanism. PROTACs are heterobifunctional molecules with two distinct

ligands connected by a linker: one binds the target protein and the other recruits an E3 ligase.

In contrast, molecular glues are typically smaller, monovalent molecules that induce a new

protein-protein interaction surface between the target protein and the E3 ligase, effectively

"gluing" them together.
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Caption: AR Degrader-1 mediated AR degradation pathway.
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Experimental Workflow for Kinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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